Cas no 392241-65-5 (3-chloro-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-chloro-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392241-65-5
• MF: C₁₅H₉Cl₂N₃OS
• MW: 350.222459554672
• CID: 6241159
• PubChem ID: 4380425
• Update Time: 2025-05-20

3-chloro-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• AKOS024575497
• 392241-65-5
• Oprea1_535241
• F0326-0305
• 3-chloro-N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• AB00667329-01
• 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide

• Inchi： 1S/C15H9Cl2N3OS/c16-10-5-3-4-9(8-10)13(21)18-15-20-19-14(22-15)11-6-1-2-7-12(11)17/h1-8H,(H,18,20,21)
• InChI Key： BQLNHKNQAQIJNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(NC(C2C=CC=C(C=2)Cl)=O)S1

Computed Properties

• Exact Mass: 348.9843385g/mol
• Monoisotopic Mass: 348.9843385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-5-(2-chlorophenyl)-1,3,4-thiadiazol-2-ylbenzamide

3-Chloro-N-[5-(2-Chlorophenyl)-1,3,4-Thiadiazol-2-yl]Benzamide: A Comprehensive Overview

The compound with CAS No. 392241-65-5, commonly referred to as 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with a 1,3,4-thiadiazole ring. The presence of chlorine atoms in the molecule further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

Thiadiazole derivatives have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The 1,3,4-thiadiazole ring system is particularly notable for its ability to act as a bioisostere of other heterocyclic compounds, offering unique pharmacokinetic profiles. In the case of 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide, the substitution pattern on the thiadiazole ring and the benzamide group plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide exhibits selective inhibition against certain kinases involved in cancer progression. This finding has sparked interest in its potential application as an anticancer agent. Furthermore, the compound has shown promise in modulating inflammatory responses, making it a candidate for anti-inflammatory drug development.

The synthesis of 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide involves a multi-step process that typically begins with the preparation of the thiadiazole ring. This is followed by functionalization to introduce the benzamide group and chlorine substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed for characterization.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been thoroughly investigated, with results indicating that it remains stable for extended periods when stored in dry conditions away from light.

From an environmental perspective, the ecological impact of 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide has been evaluated through toxicity studies on aquatic organisms. These studies suggest that the compound exhibits low toxicity at environmentally relevant concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

The application of this compound extends beyond pharmaceuticals; it has also been explored for use in agrochemicals and materials science. For instance, its ability to act as a molecular inhibitor has led to investigations into its potential use as a herbicide or fungicide. Additionally, researchers have explored its role in catalysis, where it has shown promise as an organocatalyst in certain organic transformations.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and interaction patterns of 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide at the molecular level. These computational studies provide valuable insights into its reactivity and selectivity towards various biological targets. Such findings are instrumental in guiding further experimental work and optimizing its therapeutic potential.

In conclusion, CAS No. 392241-65-5, or 3-chloro-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide, represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it holds great promise for contributing to advancements in medicine and beyond.